Cas no 86731-83-1 (6-PHENYL-PYRAZINEMETHANOL)

• Product Name: 6-PHENYL-PYRAZINEMETHANOL
• CAS No: 86731-83-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1856750
• PubChem ID: 13123642
• Update Time: 2025-04-21

6-PHENYL-PYRAZINEMETHANOL Chemical and Physical Properties

Names and Identifiers

• 6-PHENYL-PYRAZINEMETHANOL
• 6-Phenylpyrazinemethanol
• 86731-83-1
• AKOS006317711
• DB-076729

• Inchi： 1S/C11H10N2O/c14-8-10-6-12-7-11(13-10)9-4-2-1-3-5-9/h1-7,14H,8H2
• InChI Key： ZGPMDMMMLOHXQB-UHFFFAOYSA-N
• SMILES： OCC1=CN=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46Ų